Cas no 2962-76-7 (Carbamimidothioic acid,9-anthracenylmethyl ester, hydrochloride (1:1))

• Product Name: Carbamimidothioic acid,9-anthracenylmethyl ester, hydrochloride (1:1)
• CAS No: 2962-76-7
• MF: C₁₆H₁₅ClN₂S
• MW: 302.821701288223
• CID: 278380
• PubChem ID: 24193008
• Update Time: 2025-04-19

Carbamimidothioic acid,9-anthracenylmethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,9-anthracenylmethyl ester, hydrochloride (1:1)
• anthracen-9-ylmethyl carbamimidothioate,hydrochloride
• (9-Anthracenemethyl)thiouronium chloride
• 9-Anthrylmethylisothioharnstoff Hydrochlorid
• NSC146108
• 2962-76-7
• NSC-146108
• (Anthracen-9-yl)methyl carbamimidothioate--hydrogen chloride (1/1)
• DTXSID20638283

• Inchi： 1S/C16H14N2S.ClH/c17-16(18)19-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15;/h1-9H,10H2,(H3,17,18);1H
• InChI Key： RHFJLAVDQKRMBH-UHFFFAOYSA-N
• SMILES： Cl.S(C(=N)N)CC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 266.08792
• Monoisotopic Mass: 302.064447
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2

Experimental Properties

• Density: 1.25
• Boiling Point: 481.9°Cat760mmHg
• Flash Point: 245.2°C
• Refractive Index: 1.678
• PSA: 49.87
• LogP: 5.72170